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Compound of Interest

Compound Name: Metergoline

Cat. No.: B1676345 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Metergoline in a laboratory setting. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

waste management.

Hazard Identification and Risk Assessment
Metergoline is an ergot-derived compound that acts as a serotonin and dopamine receptor

ligand.[1][2] According to the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, Metergoline is classified as harmful if swallowed, in contact with skin,

or if inhaled.[1] Due to its pharmacological activity and toxicity profile, all Metergoline waste

must be treated as hazardous chemical waste. It is crucial to prevent its release into the

environment, as many medications can cause ecological harm and are not effectively removed

by standard sewage treatment systems.[3]

Toxicological Data Summary

While a specific Resource Conservation and Recovery Act (RCRA) waste code has not been

assigned to Metergoline, its inherent toxicity requires that it be managed as hazardous waste.

The decision to manage it as such is based on its toxicological properties.
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Metric Value Species Source

Acute Toxicity, Oral

(LD50)
430 mg/kg Mouse Sigma-Aldrich

GHS Hazard

Statements

H302: Harmful if

swallowed
N/A ECHA C&L Inventory

H312: Harmful in

contact with skin
N/A ECHA C&L Inventory

H332: Harmful if

inhaled
N/A ECHA C&L Inventory

Note: No specific ecotoxicity data for Metergoline was identified. However, the general

guidance for pharmaceuticals is to prevent environmental release due to potential aquatic

toxicity.[4]

Procedural Protocol for Metergoline Disposal
Disposal of Metergoline must be conducted in accordance with federal, state, and local

regulations, as well as institutional policies. The following step-by-step protocol outlines the

standard operating procedure for managing Metergoline waste.

2.1. Consultation and Waste Characterization

Contact Environmental Health & Safety (EHS): Before beginning any work that will generate

Metergoline waste, contact your institution's EHS department. They will provide specific

guidance on waste stream identification and disposal procedures required for your location.

Waste Determination: In the absence of a specific P- or U-list designation under RCRA,

Metergoline waste must be evaluated based on its characteristics.[5][6][7] Given its GHS

toxicity classification, it must be managed as hazardous waste to ensure compliance.

2.2. Waste Segregation and Collection

Designated Waste Streams: Do not mix Metergoline waste with non-hazardous trash,

sharps containers (unless they are designated for chemically contaminated sharps), or
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biological/infectious waste.[8]

Solid Waste:

Collect unused or expired pure Metergoline powder, contaminated personal protective

equipment (PPE) like gloves and weighing papers, and other contaminated lab supplies in

a dedicated, robust plastic bag.

Place this bag inside a rigid, leak-proof container provided by your EHS department. This

container should be clearly labeled for hazardous chemical waste.

Liquid Waste:

Collect solutions containing Metergoline in a dedicated, leak-proof, and chemically

compatible container (e.g., a glass or polyethylene carboy).

Do not mix Metergoline solutions with other solvent waste streams unless explicitly

approved by EHS.

Never dispose of Metergoline solutions down the drain.[3]

Contaminated Sharps:

Dispose of any needles, syringes, or glass Pasteur pipettes contaminated with

Metergoline in a designated, puncture-resistant sharps container specifically for

chemically contaminated sharps.[8] Do not use standard biohazard sharps containers.

2.3. Container Management and Labeling

Use Appropriate Containers: Use only EHS-approved containers for hazardous waste

collection. Keep containers closed with a tight-fitting lid when not in use.

Proper Labeling:

Label the waste container immediately upon starting waste collection.

The label must include:
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The words "Hazardous Waste"

The full chemical name: "Metergoline" (avoiding abbreviations)

The specific hazard(s) associated with the waste (e.g., "Toxic")

The accumulation start date.

Fill Level: Do not overfill containers. A safe maximum is typically 80-90% full to prevent spills

and allow for expansion.

2.4. Storage and Pickup

Storage: Store the sealed and labeled waste containers in a designated satellite

accumulation area within or near the laboratory. This area should be secure and away from

drains or sources of ignition.

Requesting Disposal: Once the container is full or the accumulation time limit set by your

institution is reached, submit a chemical waste pickup request to your EHS department.

2.5. Spill and Decontamination Procedures

Spill Response: In case of a spill, evacuate the immediate area. Wear appropriate PPE,

including a lab coat, safety goggles, and double nitrile gloves.

Cleanup:

For small powder spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, absorb the solution with a chemical absorbent pad or other inert material.

Collect all cleanup materials in a designated hazardous waste container as described in

section 2.2.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol or another suitable solvent, and collect the decontamination materials as

hazardous waste.
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2.6. Empty Container Disposal

Gross Decontamination: An "empty" container that held pure Metergoline is still considered

hazardous waste unless properly decontaminated.

Procedure: Due to the acute toxicity of similar compounds, it is recommended to manage the

empty, unrinsed container as hazardous waste. Alternatively, follow your EHS protocol for

triple-rinsing. The rinsate from this process must be collected as hazardous liquid waste.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Metergoline waste in a laboratory setting.
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Caption: Workflow for Metergoline Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1676345?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Metergoline
https://go.drugbank.com/drugs/DB13520
https://pmc.ncbi.nlm.nih.gov/articles/PMC10682262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10682262/
https://pubmed.ncbi.nlm.nih.gov/26403382/
https://pubmed.ncbi.nlm.nih.gov/26403382/
https://ecology.wa.gov/regulations-permits/guidance-technical-assistance/dangerous-waste-guidance/common-dangerous-waste/pharmaceutical-waste/rcra-waste-codes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.tceq.texas.gov/assistance/waste/waste-matrix/matrixreviewp_u.html
https://www.tceq.texas.gov/assistance/waste/waste-matrix/matrixreviewp_u.html
https://www.selleckchem.com/products/metergoline.html
https://ehs.cornell.edu/book/export/html/1291
https://www.benchchem.com/product/b1676345#metergoline-proper-disposal-procedures
https://www.benchchem.com/product/b1676345#metergoline-proper-disposal-procedures
https://www.benchchem.com/product/b1676345#metergoline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1676345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

